methyl 4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzoate

• CAS RN: 223919-55-9
• Molecular Formula: C16H21BO4
• Molecular Weight: 288.1

Description

Methyl 4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzoate (hereafter referred to as “methyl 4-ETMB”) is a synthetic compound derived from boron and benzene. It is a white crystalline solid with a melting point of about 190-193 °C. This compound has been studied for its potential applications in various scientific fields, such as organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Methyl 4-ETMB has been studied for its potential applications in various scientific fields. In organic chemistry, it has been used as a reagent in the synthesis of alkyl bromides and as a catalyst in the synthesis of polymers. In biochemistry, it has been used as a reagent in the synthesis of peptides and proteins. In pharmacology, it has been used as an inhibitor of enzymes such as cytochrome P450, which is involved in the metabolism of drugs.

Mechanism of Action

Methyl 4-ETMB acts as a proton donor, which means that it can donate a proton to an electron-rich substrate. This proton donation results in the formation of a covalent bond between the methyl 4-ETMB and the substrate. This covalent bond is then broken by the release of a proton, resulting in the formation of a new product.
Biochemical and Physiological Effects
Methyl 4-ETMB has been studied for its potential effects on biochemical and physiological processes. In vitro studies have shown that methyl 4-ETMB can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450. In vivo studies have shown that methyl 4-ETMB can act as an anti-inflammatory agent and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Methyl 4-ETMB has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it is relatively stable in the presence of air and light. Additionally, it is relatively non-toxic and has low volatility. However, there are some limitations to using methyl 4-ETMB in lab experiments. It is a relatively expensive compound, and it is not very soluble in water.

Future Directions

Methyl 4-ETMB has potential applications in a variety of fields, such as organic chemistry, biochemistry, and pharmacology. Future research should focus on exploring the potential applications of methyl 4-ETMB in these fields. For example, further research could explore the potential of methyl 4-ETMB as an inhibitor of enzymes involved in drug metabolism, as an anti-inflammatory agent, or as a reagent in the synthesis of peptides and proteins. Additionally, further research should explore the potential of methyl 4-ETMB as a catalyst in the synthesis of polymers. Finally, further research should focus on developing methods to improve the solubility of methyl 4-ETMB in water, as well as methods to reduce the cost of synthesizing and purifying the compound.

Synthesis Methods

Methyl 4-ETMB can be synthesized via a two-step reaction. The first step involves the reaction of 4-bromobenzene and 1,2-dibromoethane in the presence of a base to form the dibromide intermediate. The second step involves the reaction of the dibromide intermediate with 2,2,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base to form methyl 4-ETMB.